Cas no 27704-06-9 (Benzaldehyde,2,4-dihydroxy-, 1,1'-[2,2'-(1,4-phthalazinediyl)dihydrazone])

• Product Name: Benzaldehyde,2,4-dihydroxy-, 1,1'-[2,2'-(1,4-phthalazinediyl)dihydrazone]
• CAS No: 27704-06-9
• MF: C₂₂H₁₈N₆O₄
• MW: 430.416123867035
• CID: 279909
• PubChem ID: 135509574
• Update Time: 2025-04-19

Benzaldehyde,2,4-dihydroxy-, 1,1'-[2,2'-(1,4-phthalazinediyl)dihydrazone] Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2,4-dihydroxy-, 1,1'-[2,2'-(1,4-phthalazinediyl)dihydrazone]
• (4Z)-3-hydroxy-4-[[2-[4-[2-[(Z)-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]phthalazin-1-yl]hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one
• NSC103837
• NSC-103837
• CHEMBL1976744
• 27704-06-9
• DTXSID50421443
• .beta.-Resorcylaldehyde,4-phthalazinediyldihydrazone

• Inchi： 1S/C22H18N6O4/c29-15-7-5-13(19(31)9-15)11-23-25-21-17-3-1-2-4-18(17)22(28-27-21)26-24-12-14-6-8-16(30)10-20(14)32/h1-12,29-32H,(H,25,27)(H,26,28)/b23-11+,24-12+
• InChI Key： KHMFQNBWCPWXQN-ASIDMNOUSA-N
• SMILES： OC1C=C(C=CC=1/C=N/NC1=C2C=CC=CC2=C(N=N1)N/N=C/C1C=CC(=CC=1O)O)O

Computed Properties

• Exact Mass: 430.13914
• Monoisotopic Mass: 430.13895308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 148.5
• LogP: 2.18800